Cas no 479639-89-9 (1-(5-chlorothiophen-2-yl)ethane-1,2-diol)
479639-89-9 structure
Product Name:1-(5-chlorothiophen-2-yl)ethane-1,2-diol
CAS No:479639-89-9
MF:C6H7ClO2S
MW:178.636579751968
CID:3999036
PubChem ID:22598067
Update Time:2025-04-22
1-(5-chlorothiophen-2-yl)ethane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediol, 1-(5-chloro-2-thienyl)-
- 1-(5-chlorothiophen-2-yl)ethane-1,2-diol
- EN300-1678593
- SCHEMBL5246292
- FCJXQNNAFMUTMB-UHFFFAOYSA-N
- 1(5-chloro-2-thienyl)-1,2-ethanediol
- 479639-89-9
-
- Inchi： 1S/C6H7ClO2S/c7-6-2-1-5(10-6)4(9)3-8/h1-2,4,8-9H,3H2
- InChI Key： FCJXQNNAFMUTMB-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(CO)O)S1
Computed Properties
- Exact Mass: 177.9855283g/mol
- Monoisotopic Mass: 177.9855283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 68.7Ų
1-(5-chlorothiophen-2-yl)ethane-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1678593-0.05g |
1-(5-chlorothiophen-2-yl)ethane-1,2-diol |
479639-89-9 | 0.05g |
$587.0 | 2023-09-20 | ||
| Enamine | EN300-1678593-0.1g |
1-(5-chlorothiophen-2-yl)ethane-1,2-diol |
479639-89-9 | 0.1g |
$615.0 | 2023-09-20 | ||
| Enamine | EN300-1678593-0.25g |
1-(5-chlorothiophen-2-yl)ethane-1,2-diol |
479639-89-9 | 0.25g |
$642.0 | 2023-09-20 | ||
| Enamine | EN300-1678593-0.5g |
1-(5-chlorothiophen-2-yl)ethane-1,2-diol |
479639-89-9 | 0.5g |
$671.0 | 2023-09-20 | ||
| Enamine | EN300-1678593-1.0g |
1-(5-chlorothiophen-2-yl)ethane-1,2-diol |
479639-89-9 | 1g |
$1286.0 | 2023-06-04 | ||
| Enamine | EN300-1678593-2.5g |
1-(5-chlorothiophen-2-yl)ethane-1,2-diol |
479639-89-9 | 2.5g |
$1370.0 | 2023-09-20 | ||
| Enamine | EN300-1678593-5.0g |
1-(5-chlorothiophen-2-yl)ethane-1,2-diol |
479639-89-9 | 5g |
$3728.0 | 2023-06-04 | ||
| Enamine | EN300-1678593-10.0g |
1-(5-chlorothiophen-2-yl)ethane-1,2-diol |
479639-89-9 | 10g |
$5528.0 | 2023-06-04 | ||
| Enamine | EN300-1678593-1g |
1-(5-chlorothiophen-2-yl)ethane-1,2-diol |
479639-89-9 | 1g |
$699.0 | 2023-09-20 | ||
| Enamine | EN300-1678593-5g |
1-(5-chlorothiophen-2-yl)ethane-1,2-diol |
479639-89-9 | 5g |
$2028.0 | 2023-09-20 |
1-(5-chlorothiophen-2-yl)ethane-1,2-diol Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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